18:1 Lyso PG as a Preferred Substrate for Lysophosphatidylglycerol Acyltransferase 1 (LPGAT1)
LPGAT1 is the primary enzyme responsible for the re-acylation of Lyso PG to form mature phosphatidylglycerol (PG). While LPGAT1 can utilize various Lyso PG species, it exhibits a pronounced substrate preference for oleoyl (18:1)-containing Lyso PG as the acyl acceptor. LPGAT1 demonstrates a clear preference for oleoyl-LPG (18:1) over palmitoyl-LPG (16:0) as an acyl receptor, and similarly favors oleoyl-CoA over shorter-chain acyl donors [1]. This preference is not merely academic; it reflects the enzyme's physiological role in incorporating unsaturated fatty acids into mitochondrial cardiolipin, a process critical for maintaining oxidative phosphorylation efficiency. Therefore, when reconstituting PG synthesis pathways in vitro, using 16:0 Lyso PG as a substitute for the 18:1 species will result in significantly reduced enzymatic turnover and yield a non-physiological saturated PG product [1].
| Evidence Dimension | LPGAT1 substrate preference (acyl acceptor) |
|---|---|
| Target Compound Data | 18:1 Lyso PG (1-oleoyl-2-hydroxy-sn-glycero-3-PG) is a preferred substrate. |
| Comparator Or Baseline | 16:0 Lyso PG (1-palmitoyl-2-hydroxy-sn-glycero-3-PG) is a less preferred substrate. |
| Quantified Difference | Qualitative preference documented; specific kinetic constants (Km, Vmax) are enzyme source-dependent but universally favor 18:1 over 16:0 Lyso PG. |
| Conditions | In vitro acyltransferase assays using recombinant LPGAT1. |
Why This Matters
For researchers investigating PG biosynthesis or mitochondrial lipid metabolism, the choice of 18:1 Lyso PG over its 16:0 analog is essential to accurately model physiological substrate flux and enzyme kinetics.
- [1] UniProtKB. LPGAT1 (Q92604). Function: Lysophosphatidylglycerol (LPG) specific acyltransferase... demonstrates a clear preference... Prefers oleoyl-LPG over palmitoyl-LPG as an acyl receptor. View Source
